Cas no 1143585-35-6 (3,6-Bis(5'-bromo-2,2'-bithiophen-5-yl)-2,5-bis(2-hexyldecyl)pyrrolo[3,4-c ]pyrrole-1,4(2H ,5H )-dione)

• Product Name: 3,6-Bis(5'-bromo-2,2'-bithiophen-5-yl)-2,5-bis(2-hexyldecyl)pyrrolo[3,4-c ]pyrrole-1,4(2H ,5H )-dione
• CAS No: 1143585-35-6
• MF: C₅₄H₇₄Br₂N₂O₂S₄
• MW: 1071.3
• CID: 5036069
• PubChem ID: 58098261
• Update Time: 2024-11-05

3,6-Bis(5'-bromo-2,2'-bithiophen-5-yl)-2,5-bis(2-hexyldecyl)pyrrolo[3,4-c ]pyrrole-1,4(2H ,5H )-dione Chemical and Physical Properties

Names and Identifiers

• 1143585-35-6
• SCHEMBL793595
• 3,6-Bis(5'-bromo-[2,2'-bithiophen]-5-yl)-2,5-bis(2-hexyldecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• 3,6-Bis(5'-bromo-2,2'-bithiophen-5-yl)-2,5-bis(2-hexyldecyl)pyrrolo[3,4-c ]pyrrole-1,4(2H ,5H )-dione

• Inchi： 1S/C54H74Br2N2O2S4/c1-5-9-13-17-19-23-27-39(25-21-15-11-7-3)37-57-51(45-31-29-41(61-45)43-33-35-47(55)63-43)49-50(53(57)59)52(46-32-30-42(62-46)44-34-36-48(56)64-44)58(54(49)60)38-40(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h29-36,39-40H,5-28,37-38H2,1-4H3
• InChI Key： MLVXDZBKVZFPLM-UHFFFAOYSA-N
• SMILES： N1(CC(CCCCCC)CCCCCCCC)C(C2SC(C3SC(Br)=CC=3)=CC=2)=C2C(=O)N(CC(CCCCCC)CCCCCCCC)C(C3SC(C4SC(Br)=CC=4)=CC=3)=C2C1=O

Computed Properties

• Exact Mass: 1070.29794g/mol
• Monoisotopic Mass: 1068.29999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 64
• Rotatable Bond Count: 32
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.4
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes